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Compound of Interest

Compound Name: 2-Ethoxypropene

Cat. No.: B049133

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of 2-
Ethoxypropene (CAS No. 926-66-9), a flammable and irritant chemical. The following sections
detall its properties, hazards, and the necessary precautions for its safe use in a laboratory
setting. Adherence to these guidelines is crucial for minimizing risks and ensuring a safe
working environment.

Chemical and Physical Properties

2-Ethoxypropene is a colorless to pale yellow liquid with a characteristic ether-like odor.[1] It is
important to be aware of its physical properties for safe handling and storage.
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Property Value Source
Molecular Formula C5H100 [1112]
Molecular Weight 86.13 g/mol [2][3]
Boiling Point 61.2-61.8 °C [4]

64 °C at 760 mmHg [2]

64.1+9.0 °C at 760 mmHg [5]

Density 0.771 g/cm?3 [4]
0.84£0.1 g/cm?3 [5]

Flash Point -22.4+10.8 °C [5]

Vapor Pressure

178.9£0.1 mmHg at 25°C

[5]

Solubility

Soluble in organic solvents,

insoluble in water.

[1]

Appearance

Colorless to pale yellow liquid.

[1]14]

Hazard Identification and Classification

2-Ethoxypropene is classified as a hazardous substance. The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals provides the following classifications:
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Hazard Class Category Hazard Statement

H225: Highly flammable liquid

Flammable Liquids 2
and vapor.[3][6]
Acute Toxicity (Oral) 4 H302: Harmful if swallowed.[2]
) ) o H315: Causes skin irritation.[2]
Skin Corrosion/Irritation 2 3]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation.[2][3]
Specific Target Organ Toxicity ) o H335: May cause respiratory
) 3 (Respiratory tract irritation) S
(Single Exposure) irritation.[2][3]

Signal Word:Danger([3]
Hazard Pictograms:

lesalt text

lesalt text

Experimental Protocols for Safe Handling
General Handling Procedures

o Ventilation: Always handle 2-Ethoxypropene in a well-ventilated area, preferably within a
chemical fume hood.[2][7]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[6]
No smoking.

e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge.[6]

e Tools: Use only non-sparking tools.[6]
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o Personal Hygiene: Wash hands thoroughly after handling.[2] Do not eat, drink, or smoke in

work areas.[2]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2-Ethoxypropene:

Protection Type

Recommended Equipment

Standards

Eye/Face Protection

Chemical splash goggles or a

face shield.

EN 166 (EU) or OSHA 29 CFR
1910.133 (US).[7]

Skin Protection

Chemical-resistant gloves
(e.g., Solvex, neoprene, viton,
butyl, buna, natural latex). A
chemically resistant lab coat or

apron.

EN 374 (EU) or ASTM F739
(US).[2][7][8]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator with an appropriate
organic vapor cartridge if
exposure limits are exceeded

or irritation is experienced.

[719]

Storage

» Store in a cool, dry, and well-ventilated place.[1][8]

o Keep the container tightly closed.[2][6]

o Store away from incompatible materials such as strong oxidizing agents.[1]

e The product may be stabilized over potassium carbonate.[3]

Spill and Leak Procedures

e Eliminate Ignition Sources: Immediately remove all sources of ignition.[9][10]
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» Ventilate the Area: Ensure adequate ventilation.[2]

o Personal Protection: Wear appropriate personal protective equipment, including respiratory
protection.[2]

o Containment: Prevent the spill from entering drains or waterways.[2]

o Clean-up: Absorb the spill with an inert material (e.g., sand, earth, universal binder) and
place it in a suitable, labeled container for disposal.[2][9]

Disposal

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[2][11]

e Do not dispose of down the drain.[12]

o Waste containers should be clearly labeled as "Hazardous Waste" with the full chemical
name.[12]

First Aid Measures
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Exposure Route First Aid Instructions

Remove the victim to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
Inhalation artificial respiration and seek immediate medical

attention.[9] May cause respiratory irritation.[2]

[3]

Take off contaminated clothing immediately.
Wash the affected area with soap and plenty of
Skin Contact water. Seek medical attention if irritation

develops or persists.[8][9] Causes skin irritation.

[2]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact

Eye Contact ] ]
lenses if present and easy to do. Continue
rinsing. Seek immediate medical attention.[2]

[13] Causes serious eye irritation.[2]

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an
Ingestion unconscious person. Call a doctor or Poison

Control Center immediately.[9] Harmful if

swallowed.[2]

Fire and Explosion Hazards

Flammability: Highly flammable liquid and vapor.[3][6] Vapors are heavier than air and may

travel to a source of ignition and flash back.[14]

» Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or water
spray.[2][9] Do not use a water jet.[2]

e Hazardous Combustion Products: Carbon monoxide and carbon dioxide.[2]

» Firefighting Procedures: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[9][13]
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Reactivity and Stability

Chemical Stability: Stable under recommended storage conditions.[15]

Possibility of Hazardous Reactions: No known hazardous reactions.[2]

Conditions to Avoid: Heat, flames, sparks, and other sources of ignition.

Incompatible Materials: Strong oxidizing agents.[1]

Toxicological Information

Acute Toxicity: Harmful if swallowed.[2]

Skin Corrosion/Irritation: Causes skin irritation.[2]

Serious Eye Damage/Irritation: Causes serious eye irritation.[2]

Respiratory or Skin Sensitization: Shall not be classified as a respiratory or skin sensitizer.[2]

Germ Cell Mutagenicity: Shall not be classified as germ cell mutagenic.[2]

Carcinogenicity: Shall not be classified as carcinogenic.[2]

Reproductive Toxicity: Shall not be classified as a reproductive toxicant.[2]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[2]

Specific Target Organ Toxicity (Repeated Exposure): Shall not be classified as a specific
target organ toxicant (repeated exposure).[2]

Aspiration Hazard: Shall not be classified as presenting an aspiration hazard.[2]

Visualized Workflows and Relationships
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Caption: Logical relationships for hazard identification and response.
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Handling
4
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:
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:
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Caption: Experimental workflow for the safe handling of 2-Ethoxypropene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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